Ethyl 2-amino-4-(pyridin-4-yl)thiophene-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 2-amino-4-(pyridin-4-yl)thiophene-3-carboxylate and related compounds has been described through various methods, indicating a keen interest in optimizing the synthetic routes for these types of compounds. For instance, Mohamed (2021) discussed a convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives, showcasing the versatility of this compound as a precursor for more complex heterocyclic structures through reactions with arylidinemalononitrile derivatives and cyanoacrylate derivatives (Mohamed, 2021).
Molecular Structure Analysis
The molecular structure of related compounds showcases the importance of the thiophene and pyridine units in forming stable heterocyclic frameworks. Studies on the crystal and molecular structure of similar compounds reveal detailed insights into their geometric configurations and the interactions that stabilize their structures in the solid state, highlighting the significance of intramolecular and intermolecular forces in determining the overall molecular conformation and stability of these compounds (Patel et al., 2003).
Chemical Reactions and Properties
The chemical reactivity of this compound is a key area of interest, with studies exploring its potential in forming various novel heterocyclic compounds. For example, research into the reactions of related compounds with electrophilic and nucleophilic reagents showcases the compound's versatility as a synthetic intermediate for producing a wide range of heterocyclic derivatives, including pyrazoles, pyridines, and pyrimidines, which are of significant interest in medicinal chemistry and materials science (Zhu et al., 2003).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in various fields. The crystallographic studies provide valuable information on the solid-state properties of these compounds, including their crystal packing, hydrogen bonding patterns, and thermal stability, which are essential for understanding their behavior in different chemical environments and potential applications in material science (Dey et al., 2012).
Chemical Properties Analysis
The chemical properties of this compound, such as acidity, basicity, and reactivity towards various chemical reagents, underpin its utility in synthesis. The compound's ability to undergo transformations, such as annulations, cycloadditions, and substitutions, allows for the generation of a diverse array of heterocyclic structures, demonstrating its significant role as a building block in organic synthesis (Ershov et al., 2019).
Scientific Research Applications
Jeankumar et al. (2013) reported that a similar compound, Ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, shows promising activity against Mycobacterium tuberculosis GyrB, a DNA gyrase enzyme. This suggests its potential application in tuberculosis treatment (Jeankumar et al., 2013).
Mohareb et al. (2004) described the use of Ethyl -(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates in synthesizing polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, highlighting its utility in heterocyclic synthesis (Mohareb et al., 2004).
A study by Albreht et al. (2009) demonstrated the potential of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thiazole-5-carboxylate for preparing 5-substituted 2-amino-4-oxo-4,5-dihydrothiazolo〔5,4-c〕pyridine-7-carboxylates, which could have applications in pharmaceutical chemistry (Albreht et al., 2009).
The 2-(diphenylphosphino)ethyl group (DPPE) has been identified as a stable and effective carboxyl-protecting group for amino acids and peptides, making it a promising tool for peptide synthesis, as discussed by Chantreux et al. (1984) (Chantreux et al., 1984).
Harb et al. (1989) explored the conversion of Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate into various heterocyclic compounds, indicating its versatility in organic synthesis (Harb et al., 1989).
El-Kashef et al. (2010) presented the synthesis of new pyridothienopyrimidine derivatives using ethyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate as a starting material, demonstrating its application in the development of heterocyclic compounds (El-Kashef et al., 2010).
Future Directions
The future directions for research on Ethyl 2-amino-4-(pyridin-4-yl)thiophene-3-carboxylate and related compounds could involve further exploration of their synthesis methods, chemical reactions, mechanisms of action, and potential applications. For instance, the related compound 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophenes has shown potential in inhibiting inflammation , suggesting possible applications in the treatment of inflammatory diseases.
Mechanism of Action
Target of Action
It’s known that similar compounds have shown significant effects on the cardiovascular and central nervous system . They also exhibit anti-inflammatory, antibacterial, fungicidal, and other activities .
Mode of Action
It’s synthesized compounds have been tested for antihypoxic activity . The condensation of this compound with chloroacetyl chloride produces N-substituted 2-chloroacetamide, which reacts with piperidine and morpholine to produce 2-aminoacetamides . These are then subjected to cyclization with hydrazine hydrate to obtain 3-aminothienopyrimidin-4-one derivatives .
Biochemical Pathways
The synthesized compounds have been tested for antihypoxic activity , suggesting they may influence pathways related to oxygen utilization and cellular respiration.
Result of Action
The synthesized compounds have been tested for antihypoxic activity , suggesting they may have a protective effect against low oxygen conditions.
properties
IUPAC Name |
ethyl 2-amino-4-pyridin-4-ylthiophene-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c1-2-16-12(15)10-9(7-17-11(10)13)8-3-5-14-6-4-8/h3-7H,2,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKLAPQXKZAVVPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=NC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70358025 | |
Record name | Ethyl 2-amino-4-(pyridin-4-yl)thiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
117516-88-8 | |
Record name | Ethyl 2-amino-4-(pyridin-4-yl)thiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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